Cas no 23768-36-7 (4,8,8-trimethyldecahydro-1,4-methanoazulen-9-yl 4-methylbenzenesulfinate)

• Product Name: 4,8,8-trimethyldecahydro-1,4-methanoazulen-9-yl 4-methylbenzenesulfinate
• CAS No: 23768-36-7
• MF: C₂₁H₃₀O₂S
• MW: 346.526705265045
• CID: 912762
• PubChem ID: 289144
• Update Time: 2025-04-19

4,8,8-trimethyldecahydro-1,4-methanoazulen-9-yl 4-methylbenzenesulfinate Chemical and Physical Properties

Names and Identifiers

• 4,8,8-trimethyldecahydro-1,4-methanoazulen-9-yl 4-methylbenzenesulfinate
• p-Toluolsulfinsaeure-longicamphenilylester
• NSC-150801
• 23849-10-7
• 4,8,8-Trimethyldecahydro-1,4-methanoazulen-9-yl 4-methylbenzene-1-sulfinate
• DTXSID60946652
• NSC150801
• DTXSID20302391
• 23768-36-7

• Inchi： 1S/C21H30O2S/c1-14-6-8-15(9-7-14)24(22)23-19-16-10-11-17-18(16)20(2,3)12-5-13-21(17,19)4/h6-9,16-19H,5,10-13H2,1-4H3
• InChI Key： RALIZLGECMUKNT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)OC1C2CCC3C1(C)CCCC(C)(C)C32

Computed Properties

• Exact Mass: 346.19700
• Monoisotopic Mass: 346.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 451°C at 760 mmHg
• Flash Point: 226.5°C
• Refractive Index: 1.589
• PSA: 45.51000
• LogP: 6.14090